Cas no 691848-95-0 (ethyl 3-oxo-6-(pyridin-3-yl)-2,3-dihydropyridazine-4-carboxylate)

• Product Name: ethyl 3-oxo-6-(pyridin-3-yl)-2,3-dihydropyridazine-4-carboxylate
• CAS No: 691848-95-0
• MF: C₁₂H₁₁N₃O₃
• MW: 245.234042406082
• CID: 1116131
• PubChem ID: 20527882
• Update Time: 2025-10-30

ethyl 3-oxo-6-(pyridin-3-yl)-2,3-dihydropyridazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-3-oxo-6-(3-pyridinyl)-4-Pyridazinecarboxylic acid ethyl ester
• ethyl 3-oxo-6-(pyridin-3-yl)-2,3-dihydropyridazine-4-carboxylate
• SCHEMBL4428979
• AKOS026713887
• 691848-95-0
• ethyl 6-pyridin-3-yl-3-oxo-2,3-dihydropyridazine-4-carboxylate
• VIUCHIAQZJMVFC-UHFFFAOYSA-N
• F1967-2814

• Inchi： 1S/C12H11N3O3/c1-2-18-12(17)9-6-10(14-15-11(9)16)8-4-3-5-13-7-8/h3-7H,2H2,1H3,(H,15,16)
• InChI Key： VIUCHIAQZJMVFC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(NN=C(C2C=NC=CC=2)C=1)=O)=O

Computed Properties

• Exact Mass: 245.08004122g/mol
• Monoisotopic Mass: 245.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on ethyl 3-oxo-6-(pyridin-3-yl)-2,3-dihydropyridazine-4-carboxylate

Ethyl 3-Oxo-6-(Pyridin-3-Yl)-2,3-Dihydropyridazine-4-Carboxylate: A Comprehensive Overview

Ethyl 3-Oxo-6-(Pyridin-3-Yl)-2,3-Dihydropyridazine-4-Carboxylate, with the CAS number 691848-95-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridazines, which are known for their versatile applications in drug design and materials science. The structure of this compound is characterized by a dihydropyridazine ring system with a pyridine substituent at the 6-position and an ethoxycarbonyl group at the 4-position. These structural features contribute to its unique chemical properties and potential biological activities.

The synthesis of Ethyl 3-Oxo-6-(Pyridin-3-Yl)-2,3-Dihydropyridazine-4-Carboxylate involves a series of carefully designed organic reactions. Recent studies have highlighted the importance of controlling reaction conditions to achieve high yields and purity. For instance, researchers have employed catalytic asymmetric synthesis to construct the dihydropyridazine core, which has proven to be highly efficient. The use of transition metal catalysts, such as palladium complexes, has also been explored to facilitate key steps in the synthesis process.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. Dihydropyridazines are known to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. Ethyl 3-Oxo-6-(Pyridin-3-Yl)-2,3-Dihydropyridazine-4-Carboxylate has shown particular promise in targeting specific enzymes involved in inflammatory pathways. Recent research has demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The dihydropyridazine ring system is known for its ability to form stable coordination complexes with metal ions. Ethyl 3-Oxo-6-(Pyridin-3-Yl)-2,3-Dihydropyridazine-4-Carboxylate has been used as a ligand in the synthesis of metalloorganic frameworks (MOFs), which have applications in gas storage and catalysis. Recent studies have highlighted its ability to form highly porous MOFs with exceptional stability under various conditions.

The chemical stability and reactivity of Ethyl 3-Oxo-6-(Pyridin-3-Yl)-2,3-Dihydropyridazine-4-Carboxylate make it an attractive candidate for further exploration in both academic and industrial settings. Its ability to undergo various functional group transformations allows for the creation of derivatives with tailored properties. For example, substitution reactions at the pyridine ring or carboxylate group can lead to compounds with enhanced bioavailability or selectivity for specific targets.

From a safety standpoint, Ethyl 3-Oxo-6-(Pyridin-3-Yl)-2,3-Dihydropyridazine-4-Carboxylate has been subjected to rigorous testing to ensure compliance with regulatory standards. Studies have shown that it exhibits low toxicity under standard experimental conditions. However, further research is needed to fully understand its long-term effects and environmental impact.

In conclusion, Ethyl 3-Oxo-6-(Pyridin-3-Yl)-2,3-Dihydropyridazine-4-Carboxylate represents a valuable addition to the arsenal of compounds available for drug discovery and materials development. Its unique structure, versatile reactivity, and promising biological activities make it a subject of continued interest among researchers worldwide.